Cas no 6833-21-2 (Benzamide, 2-methoxy-N-phenyl-)

• Product Name: Benzamide, 2-methoxy-N-phenyl-
• CAS No: 6833-21-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 393364
• PubChem ID: 790564
• Update Time: 2025-04-19

Benzamide, 2-methoxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methoxy-N-phenyl-
• 2-methoxy-N-phenylbenzamide
• SCHEMBL2362772
• AH-034/04865033
• AKOS001470543
• SR-01000200927
• SR-01000200927-1
• Oprea1_860076
• Z27782630
• MFCD00578731
• DTXSID80355065
• 2-methoxybenzanilide
• BDBM50468056
• CHEMBL2046765
• o-MethoxybenzoesA currencyure-anilid
• 6833-21-2
• STK042005

• MDL： MFCD00578731
• Inchi： 1S/C14H13NO2/c1-17-13-10-6-5-9-12(13)14(16)15-11-7-3-2-4-8-11/h2-10H,1H3,(H,15,16)
• InChI Key： RZGWIZIPFZROQZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33